Cas no 41867-44-1 (5-ethenyl-5-hydroxy-4a-methyl-4,6,7,8-tetrahydro-3h-naphthalen-2-one)

• Product name: 5-ethenyl-5-hydroxy-4a-methyl-4,6,7,8-tetrahydro-3h-naphthalen-2-one
• CAS No: 41867-44-1
• MF: C₁₃H₁₈O₂
• MW: 206.28082
• CID: 927455
• PubChem ID: 349759

5-ethenyl-5-hydroxy-4a-methyl-4,6,7,8-tetrahydro-3h-naphthalen-2-one Chemical and Physical Properties

Names and Identifiers

• 5-ethenyl-5-hydroxy-4a-methyl-4,6,7,8-tetrahydro-3h-naphthalen-2-one
• (+-)-5c-hydroxy-4a-methyl-5t-vinyl-(4ar)-4,4a,5,6,7,8-hexahydro-3H-naphthalen-2-one
• (+-)-5c-Hydroxy-4a-methyl-5t-vinyl-(4ar)-4,4a,5,6,7,8-hexahydro-3H-naphthalin-2-on
• AC1L8BCD
• NSC409604
• NSC-409604
• DTXSID40325305
• 41867-44-1
• SCHEMBL11355281

• Inchi： InChI=1S/C13H18O2/c1-3-13(15)7-4-5-10-9-11(14)6-8-12(10,13)2/h3,9,15H,1,4-8H2,2H3
• InChI Key： JIBQAQSOJKKZIJ-UHFFFAOYSA-N
• SMILES： CC12CCC(=O)C=C1CCCC2(C=C)O

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 37.3
• LogP: 2.38300